Cas no 821004-40-4 (1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 821004-40-4
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 698220
• PubChem ID: 73554715
• Update Time: 2025-06-15

1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid
• 1-benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)pyrrole-2-carboxylic acid
• 821004-40-4
• 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylicacid

• Inchi： 1S/C15H13N3O3/c1-10-16-14(17-21-10)12-7-8-18(13(12)15(19)20)9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,19,20)
• InChI Key： OCMFUSZFUXYQEA-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CN(C=2C(=O)O)CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 283.09569129g/mol
• Monoisotopic Mass: 283.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid

Introduction to 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 821004-40-4)

1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid, identified by its CAS number 821004-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzyl group at the C1 position and a 5-methyl-1,2,4-oxadiazole moiety at the C3 position introduces both steric and electronic effects that can influence its interactions with biological targets. The pyrrole-2-carboxylic acid moiety further enhances its potential as a pharmacophore, providing a platform for further derivatization and optimization.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrole scaffold, in particular, has been extensively studied for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of the 5-methyl-1,2,4-oxadiazole ring into the pyrrole structure not only enhances the compound's molecular complexity but also expands its pharmacological spectrum.

One of the most compelling aspects of 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid is its potential as a lead compound for drug development. The combination of the benzyl, pyrrole, and oxadiazole moieties creates a versatile framework that can be modified to target specific biological pathways. This flexibility has been exploited in several research studies aimed at identifying new therapeutic targets and developing novel drug candidates.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)-1H-pyrrole-2-carboxylic acid. Studies have demonstrated its potential activity against various disease states, including cancer and infectious diseases. The compound's ability to interact with biological targets such as enzymes and receptors has been investigated through both computational modeling and experimental validation.

The synthesis of 1-Benzyl-3-(5-methyl-1,2,4-oxadiazol-3-y)l]-1H-pyrrole - 2 - carboxylic acid (CAS No. 821004 - 40 - 4) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrrole core followed by functionalization with the benzyl group and the oxadiazole moiety. Advanced synthetic techniques have been employed to ensure high yields and purity, which are crucial for subsequent pharmacological evaluations.

The pharmacological evaluation of 1-Benzyl - 3 - (5 - methyl - 1 , 2 , 4 - oxadiazol - 3 - yl) - 1 H - pyrrole - 2 - carboxylic acid (CAS No. 821004 - 40 - 4) has revealed several interesting properties. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathogenesis. These findings have prompted further investigation into its potential as a therapeutic agent.

One notable area of research has focused on the anti-cancer properties of 1-Benzyl - 3 - (5 - methyl - 1 , 2 , 4 - oxadiazol - 3 - yl) - 1 H - pyrrole - 2 - carboxylic acid (CAS No. 821004 - 40 - 4). Preclinical studies have demonstrated its ability to induce apoptosis in cancer cell lines while sparing healthy cells. This selective toxicity makes it an attractive candidate for further development as an anti-cancer drug.

Another area of interest has been the anti-inflammatory effects of this compound. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Studies have shown that 1-Benzyl – (5 – methyl – l , l , l – oxadiazol – l – yl) – l H – pyrroler – carboxylic acid (CAS No . l02100x0 – x0x) can modulate inflammatory pathways by inhibiting key enzymes such as COX-lx and iNOS . These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases.

The future prospects for l Benzyl – l(5 – methyl-l,l,l– oxadiazol–l– yl)–lH–pyrroler–carbonyric acid (CAS No . l02100x0– x0x) are promising . Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties . Additionally , preclinical studies are essential to assess its safety profile before moving into clinical trials . With continued investigation , this compound may emerge as a valuable therapeutic agent in treating various diseases.